Cas no 847818-71-7 (1-(2-methoxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-(2-methoxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 847818-71-7
• MF: C₁₂H₂₁BN₂O₃
• MW: 252.117743253708
• MDL: MFCD12405649
• CID: 859488
• PubChem ID: 11230491
• Update Time: 2025-10-20

1-(2-methoxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-(2-Methoxyethyl)-1H-pyrazole-4-boronic acid, pinacol ester
• 1-(2-Methoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, Methyl 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethyl ether
• 1-(2-methoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 2-[1-(2-Methoxyethyl)-1H-pyrazol-4-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1-(2-methoxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-(2-methoxyethyl )-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• C12H21BN2O3
• AMBA00076
• NZMICYAXDXTDJV-UHFFFAOYSA-N
• AM8592
• 1-(2-Methoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (ACI)
• 1-(2-Methoxyethyl)-1H-pyrazole-4-boronic acid pinacol ester
• MFCD12405649
• Z1741976035
• 1-[2-(methyloxy)ethyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• F2147-7286
• PB26830
• 2-methoxyethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol
• 1-(2-methoxy-ethyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• DTXSID30459502
• GS-5854
• 1-(2-Methoxyethyl)-4-(4 pound not4 pound not5 pound not5-tetramethyl-1 pound not3 pound not2-dioxaborolan-2-yl)-1H-pyrazole
• M3232
• SY025525
• SCHEMBL253540
• AKOS015852558
• CS-W006072
• (1-(2-METHOXYETHYL)-1H-PYRAZOL-4-YL)BORONIC ACID PINACOL ESTER
• 847818-71-7
• 1-(2-methoxy-ethyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxa-borolan-2-yl)-1H-pyrazole
• 1-(2-Methoxyethyl)pyrazole-4-boronic Acid Pinacol Ester
• 1-(2-Methoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, 2-[1-(2-Methoxyethyl)-1H-pyrazol-4-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• J-503037
• A1-06486
• EN300-307735

• MDL： MFCD12405649
• Inchi： 1S/C12H21BN2O3/c1-11(2)12(3,4)18-13(17-11)10-8-14-15(9-10)6-7-16-5/h8-9H,6-7H2,1-5H3
• InChI Key： NZMICYAXDXTDJV-UHFFFAOYSA-N
• SMILES： N1N(CCOC)C=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

• Exact Mass: 252.16500
• Monoisotopic Mass: 252.1645227 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5
• Molecular Weight: 252.12

Experimental Properties

• Melting Point: 52.0 to 56.0 deg-C
• PSA: 45.51000
• LogP: 0.82870

1-(2-methoxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：0-10°C

Additional information on 1-(2-methoxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Introduction to 1-(2-methoxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 847818-71-7)

The compound 1-(2-methoxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, with the CAS registry number 847818-71-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles with two nitrogen atoms. The presence of a tetramethyl-dioxaborolane substituent and a methoxyethyl group introduces unique electronic and steric properties, making it a valuable molecule for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed transition metal-catalyzed coupling reactions, such as the Suzuki-Miyaura coupling, to construct the pyrazole core with high precision. The incorporation of the tetramethyl-dioxaborolane group has been shown to enhance the compound's stability and solubility, making it suitable for use in aqueous environments. These properties are particularly advantageous in drug delivery systems and bioconjugate chemistry.

The structural versatility of 1-(2-methoxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole has led to its exploration in several therapeutic areas. In oncology research, this compound has been investigated as a potential inhibitor of key enzymes involved in cancer progression. Preclinical studies have demonstrated its ability to modulate enzyme activity without significant cytotoxicity, suggesting its potential as a lead compound for drug development.

In addition to its medicinal applications, this compound has found utility in materials science. Its ability to act as a versatile building block in supramolecular chemistry has been exploited to create self-assembled nanostructures. These structures hold promise for applications in sensing technologies and drug delivery systems. Recent studies have highlighted the role of this compound in forming stable host-guest complexes, which can be tailored for specific analytes.

The environmental impact of 1-(2-methoxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole has also been a subject of recent research. Studies on its biodegradation pathways have revealed that it undergoes rapid hydrolysis under physiological conditions, reducing its persistence in the environment. This characteristic is particularly important for ensuring the sustainability of processes involving this compound.

Looking ahead, the continued exploration of this compound's properties is expected to unlock new applications. Ongoing research is focused on optimizing its pharmacokinetic profile for improved bioavailability and efficacy. Additionally, efforts are being made to explore its potential as a precursor for more complex molecular architectures.

In conclusion, 1-(2-methoxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 847818-71-7) stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across multiple disciplines. Its unique combination of structural features and functional properties positions it as a key molecule for future innovations in medicine and materials science.